Bottom-up formation of gold truncated pyramids smaller than 10 nm on SrTiO3 nanocubes: an application for plasmonic water oxidation†
Chemical Communications Pub Date: 2021-06-26 DOI: 10.1039/D1CC02813H
Abstract
An atomically commensurate interface gives rise to Au truncated pyramids < 10 nm on single-crystalline SrTiO3 nanocubes (NCs) in a simple deposition–precipitation process without a surface modifier, and the resulting hybrid nanocrystals exhibit a high level of photocatalytic activity for a plasmonic oxygen evolution reaction at light wavelengths (λex) ≤ 1200 nm.
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Journal Name：Chemical Communications
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CAS no.: 13370-08-6
